Cas no 1369829-80-0 (1-bromo-4-tert-butyl-2-fluorobenzene)

1-bromo-4-tert-butyl-2-fluorobenzene structure
1369829-80-0 structure
Product Name:1-bromo-4-tert-butyl-2-fluorobenzene
CAS No:1369829-80-0
MF:C10H12BrF
MW:231.104685783386
CID:4517756
PubChem ID:58745539
Update Time:2025-04-24

1-bromo-4-tert-butyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(1,1-dimethylethyl)-2-fluoro-
    • 1-Bromo-4-(tert-butyl)-2-fluorobenzene
    • 1-bromo-2-fluoro-4-tertbutylbenzene
    • 1-bromo-4-tert-butyl-2-fluorobenzene
    • CS-0375843
    • UEC82980
    • 1369829-80-0
    • 870-114-0
    • EN300-187028
    • SCHEMBL1104683
    • Inchi: 1S/C10H12BrF/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6H,1-3H3
    • InChI Key: SYOOUBIFOOVLMY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)C(C)(C)C

Computed Properties

  • Exact Mass: 230.011
  • Monoisotopic Mass: 230.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.4

1-bromo-4-tert-butyl-2-fluorobenzene Pricemore >>

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Enamine
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Enamine
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